Cas no 132077-74-8 (2,3-Oxetanedimethanol,4-(6-amino-9H-purin-9-yl)-, (2R,3S,4S)-rel-)

• Product Name: 2,3-Oxetanedimethanol,4-(6-amino-9H-purin-9-yl)-, (2R,3S,4S)-rel-
• CAS No: 132077-74-8
• MF: C₁₀H₁₄N₆O₃
• MW: 266.25656080246
• CID: 181886
• PubChem ID: 451559
• Update Time: 2025-04-19

2,3-Oxetanedimethanol,4-(6-amino-9H-purin-9-yl)-, (2R,3S,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 2,3-Oxetanedimethanol,4-(6-amino-9H-purin-9-yl)-, (2R,3S,4S)-rel-
• 132077-74-8
• 2-Amino-9-(2-deoxy-2-hydroxymethyl-beta-D-erythro-oxetanosyl)adenosine
• 2-Amino-oxt-A
• [(2R,3R,4S)-2-(2,6-diaminopurin-9-yl)-4-(hydroxymethyl)oxetan-3-yl]methanol
• LHGZHHAMKUXUME-UDJQAZALSA-N
• [4-(6-Amino-2-imino-1,2-dihydro-9H-purin-9-yl)oxetane-2,3-diyl]dimethanol
• 2,3-Oxetanedimethanol, 4-(6-amino-9H-purin-9-yl)-, (2alpha,3beta,4alpha)-2-Amino-9-(2-deoxy-2-hydroxymethyl-beta-D-erythro-oxetanosyl)adenosine
• 113296-23-4
• 2,3-Oxetanedimethanol, 4-(2,6-diamino-9H-purin-9-yl)-, (2S-(2alpha,3beta,4alpha))-
• 4-(2,6-Diamino-9H-purin-9-yl)-2,3-oxetanedimethanol (2S-(2alpha,3beta,4alpha))-
• 2-Aminooxetanocin A
• 2,3-Oxetanedimethanol, 4-(6-amino-9H-purin-9-yl)-, (2alpha,3beta,4alpha)-2-Amino-9-(2-deoxy-2-hydroxymethyl-.beta.-D-erythro-oxetanosyl)adenosine
• 2-Amino-9-(2-deoxy-2-hydroxymethyl-.beta.-D-erythro-oxetanosyl)adenosine
• DTXSID50921034

• Inchi： 1S/C10H14N6O3/c11-7-6-8(15-10(12)14-7)16(3-13-6)9-4(1-17)5(2-18)19-9/h3-5,9,17-18H,1-2H2,(H4,11,12,14,15)/t4-,5-,9-/m1/s1
• InChI Key： LHGZHHAMKUXUME-UDJQAZALSA-N
• SMILES： O1[C@H](CO)[C@@H](CO)[C@@H]1N1C=NC2C(N)=NC(N)=NC1=2

Computed Properties

• Exact Mass: 266.11292
• Monoisotopic Mass: 266.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.6
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 2.08
• Boiling Point: 720.8°Cat760mmHg
• Flash Point: 389.7°C
• Refractive Index: 1.935
• PSA: 145.33